molecular formula C7H5ClIN3 B580860 6-Chloro-3-iodo-2-methylimidazo[1,2-b]pyridazine CAS No. 1208069-55-9

6-Chloro-3-iodo-2-methylimidazo[1,2-b]pyridazine

Cat. No.: B580860
CAS No.: 1208069-55-9
M. Wt: 293.492
InChI Key: NVCVFLNSNUNJIC-UHFFFAOYSA-N
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Description

6-Chloro-3-iodo-2-methylimidazo[1,2-b]pyridazine, also known as this compound, is a useful research compound. Its molecular formula is C7H5ClIN3 and its molecular weight is 293.492. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1208069-55-9

Molecular Formula

C7H5ClIN3

Molecular Weight

293.492

IUPAC Name

6-chloro-3-iodo-2-methylimidazo[1,2-b]pyridazine

InChI

InChI=1S/C7H5ClIN3/c1-4-7(9)12-6(10-4)3-2-5(8)11-12/h2-3H,1H3

InChI Key

NVCVFLNSNUNJIC-UHFFFAOYSA-N

SMILES

CC1=C(N2C(=N1)C=CC(=N2)Cl)I

Synonyms

6-chloro-3-iodo-2-methylimidazo[1,2-b]pyridazine

Origin of Product

United States

Synthesis routes and methods

Procedure details

Added to a solution of 7.00 g (41.8 mmol) of 6-chloro-2-methylimidazo[1,2-b]pyridazine (CAS 14793-00-1) in 300 ml of chloroform, cooled to 0° C., are 10.2 g (62.7 mmol) of iodine monochloride in solution in 20 ml of methanol. The reaction is then left at ambient temperature for 16 hours then poured over a mixture of a 5% sodium thiosulphate solution and of sodium hydrogen carbonate. The product is extracted with dichloromethane, the organic phase is dried over sodium sulphate and the solvent is evaporated under reduced pressure.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
10.2 g
Type
reactant
Reaction Step Two
Name
sodium thiosulphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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